Cas no 62934-98-9 (Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester)
62934-98-9 structure
Product Name:Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester
CAS No:62934-98-9
MF:C11H17IO2
MW:308.155956029892
CID:428645
PubChem ID:71381804
Update Time:2025-04-19
Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester
- methyl 4-(iodomethyl)bicyclo[2.2.2]octane-2-carboxylate
- DTXSID00804227
- 62934-98-9
-
- Inchi: 1S/C11H17IO2/c1-14-10(13)9-6-11(7-12)4-2-8(9)3-5-11/h8-9H,2-7H2,1H3
- InChI Key: VMJUCJOAWUMUQQ-UHFFFAOYSA-N
- SMILES: ICC12CCC(CC1)C(C(=O)OC)C2
Computed Properties
- Exact Mass: 308.02691
- Monoisotopic Mass: 308.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Bicyclo[2.2.2]octane-2-carboxylic acid, 4-(iodomethyl)-, methyl ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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